Cas no 2680703-93-7 (Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate)

• Product Name: Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2680703-93-7
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5821007
• PubChem ID: 165914476
• Update Time: 2025-10-13

Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28285662
• methyl (1s,3s)-1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• 2680760-38-5
• 2680703-93-7
• EN300-28285622
• methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate

• Inchi： 1S/C14H17NO5/c1-19-12(17)14(7-11(16)8-14)15-13(18)20-9-10-5-3-2-4-6-10/h2-6,11,16H,7-9H2,1H3,(H,15,18)
• InChI Key： LPXQNXQSMMNXTB-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OC)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate

Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate (CAS No. 2680703-93-7): A Comprehensive Overview

Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate, identified by its CAS number 2680703-93-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core with functionalized substituents, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The structural complexity of this compound, characterized by the presence of both hydroxyl and amide functionalities, makes it a versatile building block for more intricate molecular architectures.

The< strong>Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate molecule exhibits a unique combination of chemical properties that make it valuable in synthetic chemistry. The cyclobutane ring, a six-membered saturated hydrocarbon ring, introduces rigidity to the molecule, which can be advantageous in designing biologically active compounds with specific spatial constraints. Additionally, the presence of a hydroxyl group at the 3-position and an amide group at the 1-position provides multiple sites for further functionalization, enabling the synthesis of a wide range of derivatives.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclobutane-based scaffolds. The< strong>Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate compound has been explored as a precursor in the synthesis of various pharmacologically active molecules. Its structural features make it particularly useful in the development of drugs targeting neurological disorders, where precise molecular geometry is often critical for efficacy. Furthermore, the amide functionality can be modified to introduce specific pharmacophores that enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its utility in peptide mimetics. The cyclobutane ring can mimic peptide bonds, providing a stable yet flexible framework that can interact with biological receptors in a manner similar to natural peptides. This property has been exploited in the design of peptidomimetics, which are synthetic analogs designed to mimic the bioactivity of peptides while offering improved pharmacokinetic properties. The< strong>Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate molecule serves as an excellent starting point for such modifications, allowing chemists to tailor its structure for specific biological applications.

The synthesis of< strong>Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzyloxy carbonyl group and the hydroxyl group necessitates precise control over reaction conditions to avoid unwanted side products. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

In academic research, this compound has been utilized in studies aimed at understanding the relationship between molecular structure and biological activity. Its unique framework has provided insights into how structural features influence interactions with biological targets, contributing to the development of new drug design strategies. For instance, researchers have investigated how modifications to the cyclobutane ring affect binding affinity and metabolic stability, providing valuable data for rational drug design.

The< strong>Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate molecule has also found applications in materials science, particularly in the development of chiral ligands for asymmetric catalysis. The rigid cyclobutane core can serve as a scaffold for designing ligands that promote enantioselective reactions, which are crucial for producing optically active pharmaceuticals. By tuning the substituents on the cyclobutane ring, chemists can fine-tune the properties of these ligands to achieve high levels of enantioselectivity.

The future prospects for< strong>Methyl 1-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate are promising, with ongoing research exploring its potential in various fields. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge, further expanding its utility in pharmaceuticals and materials science. The compound's unique structural features make it a valuable tool for chemists and researchers working on cutting-edge chemical problems.